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CAS No.: 6369-65-9
Cat. No.: S1895427

Compound Focus: C.I. Vat Green 9

Get Quote

Chemical Profile of C.I. Vat Green 9

The table below summarizes the fundamental identifiers and characteristics of C.I. Vat Green 9 based on

supplier information [1].

Property Description

Name C.I. Vat Green 9, C.I. 59850 [1]
Molecular Violanthrone [1]

Structure

Chemical C34H15NOa4 [1]

Formula

Molecular 501.49 g/mol [1]

Weight

CAS Registry
Number

Solubility

6369-65-9 / 28780-10-1 [1]

Insoluble in water; soluble in 2-Chlorophenol, Tetrahydronaphthalene, and Xylene;
slightly soluble in Acetone, Chloroform, Pyridine, and Toluene [1].
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Property

Color Reaction
in Acid

Leuco Forms

Primary
Application

Description

In concentrated sulfuric acid: dark purple, precipitates as dark purple upon dilution

[1].

Alkaline reduction: purple; Acid reduction: wine color [1].

Used for cotton fabric dyeing, suitable for suspension pad dyeing; also applicable
for viscose, silk, and wool [1].

Reported Fastness Properties

The following table outlines the colorfastness ratings for C.I. Vat Green 9 as reported by a dye supplier,

using both ISO and AATCC standard scales [1]. Note that these are example values and actual performance

can vary with application parameters.

ISO AATCC
Fastness Type . . Notes

Rating Rating
Light Fastness 6 7 The scales differ; ISO 1-8, AATCC 1-5 [1]

[2].

Washing Fastness
- Fading 4 - Grey Scale (1-5) [2].
- Staining 3 - Grey Scale (1-5) [2].
Soaping Fastness 4-5 - Grey Scale (1-5) [1].
Chlorine Bleach 1 3 The scales differ [1].
Fastness
Oxygen Bleach 4 - Grey Scale (1-5) [1].
Fastness
Mercerizing Fastness 5 - Grey Scale (1-5) [1].
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ISO AATCC
Fastness Type . . Notes
Rating Rating
Ironing Fastness 4 5 Grey Scale (1-5) [1].

Standard Test Methods for Colorfastness Assessment

For rigorous evaluation, fabrics dyed with vat dyes should be tested against standardized methods. The core

principles of major tests are summarized below.

Test Method Standard(s) Key Evaluation Metrics
Colorfastness to ISO 105-B02, Resistance to fading from artificial daylight (xenon arc
Light AATCC 16 (e.g., lamp). Rated via Grey Scale for color change or against

Colorfastness to
Crocking (Rubbing)

Colorfastness to
Washing

Colorfastness to
Perspiration

Colorfastness to
Chlorinated Water

Colorfastness to
Storage

16.3) [2] [3]
ISO 105-X12,

AATCC 8 [2] [4]

ISO 105-C06,
AATCC 61 [2] [3]

ISO 105-E04,
AATCC 15 [2] [4]

ISO 105-E03 [3]

AATCC TM163 [5]

Blue Wool references [2] [3].

Resistance to color transfer through rubbing. Assessed
separately for dry and wet conditions using Grey Scale
for staining on white cloth [2] [4].

Resistance to color loss and staining during laundering.
Rated using Grey Scales for color change and staining
after simulated wash cycles with stainless steel balls for
abrasion [2] [3].

Resistance to acidic and alkaline perspiration. Specimen
is soaked in artificial perspiration, placed under
pressure, dried, and rated for color change and staining

[2] [4].

Resistance to fading in swimming pool water. Specimen
is immersed in chlorinated water solution and assessed
for color change [3].

Estimates potential for dye transfer between fabrics
during storage. Specimen is sandwiched with multifiber
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Test Method Standard(s) Key Evaluation Metrics

fabric, placed in a perspiration tester for 48 hours, then
rated after drying [5].

Detailed Protocol: Colorfastness to Crocking (Rubbing)

This test determines the degree of color transfer from a fabric's surface to another through mechanical

rubbing [4]. The workflow is as follows:
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[Start Test Preparatiora

Prepare Fabric Samples
(Min. 50mm x 200mm for warp/weft direction)

Prepare Crockmeter and
Standard Dry & Wet White Rubbing Cloths

Fix Sample on Crockmeter
Align with Movement Direction

Mount Dry Rubbing Cloth
on Friction Head

Execute Test: 10 Rubs in 10s
(100mm stroke, 9N pressure)

'

[Remove and Retain Dry Cloth]

Soak New Cloth in Water
(95-105% Moisture Content)

'

Mount Wet Rubbing Cloth
Repeat Rubbing Procedure

'

( Air Dry All Rubbing Clothsj
at Room Temperature
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:

Evaluate Staining with
Grey Scale for Staining

Report Dry and Wet Ratings

Click to download full resolution via product page

e Apparatus and Materials: Electronic crockmeter, standard white cotton rubbing cloth (desized,
scoured, bleached), grey scale for assessing staining [4].

e Sample Preparation: Prepare two sets of fabric samples, aligning one with the warp direction and
the other with the weft direction. For multicolored fabrics, ensure the testing position allows all colors
to be rubbed [4].

e Dry Rubbing Procedure: Fix the sample on the crockmeter's base. Mount a dry white rubbing cloth
on the friction head. Start the crockmeter to perform 10 complete rubbing cycles in 10 seconds.
Remove the dry rubbing cloth [4].

¢ Wet Rubbing Procedure: Soak a new white rubbing cloth in distilled water and roll it on a device to
achieve a moisture content of 95% to 105%. Repeat the rubbing procedure from the dry test [4].

¢ Evaluation: After the wet rubbing cloth has been air-dried at room temperature, assess the degree of
color staining on both the dry and wet white cloths using the Grey Scale for Staining. A rating of 5
indicates no staining, and 1 indicates severe staining [4].

Detailed Protocol: Colorfastness to Perspiration

This test evaluates a fabric's resistance to color change and its tendency to stain other fabrics when exposed

to human perspiration [4]. The workflow is as follows:
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(Start Perspiration Fastness TesD

:

Prepare Artificial Perspiration Solutions
Acidic (pH 5.5) and Alkaline (pH 8.0)

:

Prepare Composite Test Sample
(Dyed Fabric stitched to Adjacent Fabrics)

:

Soak Composite Samples
in Solutions for 30 min at Room Temperature

l

Remove and Drain Excess Liquid
Between Glass Rods

l

Place Sample Between Plates
in Perspiration Tester under 12.5 kPa Pressure

(Incubate Tester at 37+2°C for 4 Hours)

Unstitch and Separate Samples
Air Dry at <60°C

:

( Evaluate Color Change of Original Sample )
S

and Staining of Adjacent Fabric with Grey Scale

Report Acid and Alkaline Ratings

© 2026 Smolecule. All rights reserved. 7/10 Tech Support


https://www.smolecule.com/products/s1895427?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Click to download full resolution via product page

e Apparatus and Materials: Perspiration fastness tester, stainless steel or plastic plates, oven, acidic
and alkaline perspiration solutions (containing histidine, sodium chloride, and sodium phosphate),
grey scales for assessing color change and staining, multi-fiber or specified single-fiber adjacent
fabric [4].

e Solution Preparation: Prepare two separate artificial perspiration solutions [4]:

o Acidic solution (pH 5.5): Use L-histidine hydrochloride hydrate, sodium chloride, and sodium
dihydrogen phosphate dihydrate.

o Alkaline solution (pH 8.0): Use L-histidine hydrochloride hydrate, sodium chloride, and
disodium hydrogen phosphate.

e Sample Preparation: Sew a specimen of the dyed fabric in contact with pieces of standard adjacent
fabric to form a composite sample [4].

e Testing Procedure: Thoroughly wet the composite samples in the two test solutions at a liquor ratio
of 1:50 and allow them to soak at room temperature for 30 minutes. Remove the samples and drain
the excess liquid. Place each sample between two plates in the perspiration tester and apply a
pressure of 12.5 kPa. Keep the apparatus in an oven at 37+2°C for 4 hours [4].

¢ Evaluation: Unstitch the composite samples and dry the dyed fabric and the adjacent fabrics
separately. Assess the color change of the original dyed specimens and the degree of staining on the
adjacent fabrics using the appropriate grey scales [4].

Important Considerations for Researchers

e Consult Official Standards: The protocols above summarize general procedures. For definitive
testing, purchase and follow the complete official test methods from standards organizations like
AATCC and ISO [6] [7].

¢ Understand Vat Dye Application: Vat dyes like C.l. Vat Green 9 are insoluble in water and must be
chemically reduced to a soluble "leuco” form to dye fibers. After dyeing, the fabric is oxidized to return
the dye to its insoluble form within the fiber, which provides excellent wash fastness [8]. Recent
research explores combining vat dyeing with fiber cationization to further improve color depth and
fastness properties [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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